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Compound of Interest

Compound Name: Decamethylmanganocene

Cat. No.: B16107458

Get Quote

Decamethylmanganocene, an organometallic compound with the CAS Number 67506-86-9,

requires careful handling and disposal to ensure laboratory safety and environmental

compliance.[1] While it is not classified as a hazardous substance under the Globally

Harmonized System (GHS), adherence to proper disposal protocols is essential.[1] This guide

provides detailed, step-by-step procedures for the proper disposal of

decamethylmanganocene, tailored for researchers, scientists, and drug development

professionals.

Key Safety and Handling Information
Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)

for decamethylmanganocene. Always handle the compound in a well-ventilated area,

preferably under an inert atmosphere, and wear appropriate personal protective equipment

(PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[1]

Quantitative Data Summary
The following table summarizes key physical and chemical properties of

decamethylmanganocene, which are important for its safe handling and disposal.
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Property Value

CAS Number 67506-86-9

Molecular Formula Mn(C₅(CH₃)₅)₂

Appearance Orange solid crystalline powder

Melting Point 230 - 300 °C (decomposes)[2]

Flammability Not flammable[1]

Explosion Hazard
Product does not present an explosion

hazard[1]

Health Hazards
Not classified as hazardous; no irritant or

sensitizing effects known[1]

Step-by-Step Disposal Protocol
The disposal of decamethylmanganocene must be conducted in accordance with local,

regional, and national hazardous waste regulations. The following protocol outlines the

recommended procedure.

1. Waste Identification and Segregation:

Accurately characterize the waste, noting the presence of decamethylmanganocene and

any potential contaminants.

Segregate waste containing decamethylmanganocene from other laboratory waste

streams to prevent unintentional reactions.

2. Containerization:

Use a designated, leak-proof, and chemically compatible container for collecting the waste.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "Decamethylmanganocene".

3. Spill Management:
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For small spills: Use an inert absorbent material, such as vermiculite or sand, to collect the

spilled solid. Place the absorbed material into a sealed container for disposal using non-

sparking tools.

For large spills: Evacuate the area and immediately contact your institution's Environmental

Health and Safety (EHS) office.

4. Final Disposal:

Do not dispose of decamethylmanganocene down the drain or in the regular trash.[3]

All waste containing this compound must be disposed of through an approved waste

disposal plant.[2]

Contact your institution's EHS office to arrange for the pickup and disposal of the chemical

waste.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of

decamethylmanganocene.
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Caption: Decamethylmanganocene Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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